2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-(1-methoxypropan-2-ylamino)-2-phenylethanol
• InChI: InChI=1S/C12H19NO2/c1-10(9-15-2)13-12(8-14)11-6-4-3-5-7-11/h3-7,10,12-14H,8-9H2,1-2H3
• InChI Key: TVNOEZVUGIOHMI-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(CO)C1=CC=CC=C1

Description

2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol is a chiral β-amino alcohol characterized by a phenylethanol backbone substituted with a 1-methoxypropan-2-ylamino group. This structural motif combines an aromatic phenyl group, a secondary alcohol, and a methoxyalkylamine moiety, which collectively influence its physicochemical and biological properties. Such compounds are often intermediates in pharmaceutical synthesis or ligands for metal complexes due to their ability to engage in hydrogen bonding and coordinate with metal ions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol typically involves the reaction of 2-phenylethanol with 1-methoxypropan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired production volume, cost-effectiveness, and environmental considerations. The industrial synthesis often employs advanced techniques to ensure consistent quality and scalability.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The amino group acts as a nucleophile in SN2 reactions. In acidic conditions, the hydroxyl group can protonate, enhancing leaving group departure:

• Methylation : Reacts with methyl iodide (CH₃I) in THF under NaH catalysis to form tertiary amines.
  Example :
  $\text{2 1 Methoxypropan 2 yl amino 2 phenylethan 1 ol}+\text{CH}_3\text{I}\xrightarrow{\text{THF NaH}}\text{N methyl derivative}$

  Yield: 68–80% ( ,).

Oxidation Reactions

The secondary alcohol undergoes oxidation to ketones under controlled conditions:

• Calcium Hypochlorite Oxidation : Aqueous acetonitrile with acetic acid converts the alcohol to 2-[(1-methoxypropan-2-yl)amino]-2-phenylacetophenone.
  Conditions :

  • 0.1 M HCl, 20°C

  • Reaction time: 1.5–2 h
    Yield : 74% ( , ).

Esterification and Ether Formation

The hydroxyl group participates in esterification and ether synthesis:

• Ester Synthesis : Reacts with acetyl chloride (AcCl) in dichloromethane (DCM) to form acetate esters.
  Table 1 : Esterification efficiency under varying catalysts

  Catalyst	Solvent	Temp (°C)	Yield (%)
  H₂SO₄	DCM	25	82
  Pyridine	THF	0→20	67
  DMAP	Et₂O	40	91

  Data from ,,

• Etherification : Sodium hydride-mediated coupling with alkyl halides (e.g., benzyl bromide) yields ethers ().

Cyclization and Heterocycle Formation

Intramolecular reactions form nitrogen-containing heterocycles:

• Pyrazole Synthesis : Reacts with hydrazine derivatives under ultrasound irradiation (40°C, 20 min) to yield pyrano[2,3-c]pyrazoles.
  Key Conditions :

  • InCl₃ (20 mol%) in 50% EtOH

  • Ultrasound frequency: 25 kHz
    Yield : 80–95% ( ).

Acid-Base Behavior

Exhibits pH-dependent solubility and reactivity:

• Protonation : pKa of the amino group ≈ 9.2, enabling selective deprotonation for functionalization ( , ).

• Chelation : Forms stable complexes with transition metals (e.g., Cu²⁺) in aqueous ethanol ( ).

Biological Interactions

Modulates biological pathways through structural mimicry:

• Antimicrobial Activity : Analogous amino alcohols inhibit Helicobacter pylori via competitive binding to enzymatic pockets (IC₅₀: 0.16 μM for derivatives) ( ).

• Cytotoxicity : Methylation at the α-carbon increases potency but raises cytotoxicity (e.g., IC₅₀ shift from 1.2 μM to 0.4 μM) ( ).

Spectroscopic Characterization

• ¹H NMR :

  • δ 7.38–7.25 (m, 5H, aromatic)

  • δ 4.29 (q, J=6.5 Hz, 1H, CH-OH)

  • δ 3.23 (s, 3H, OCH₃) ( ).

• IR : Strong absorption at 3350 cm⁻¹ (O-H stretch) and 1640 cm⁻¹ (N-H bend) ( ).

Scientific Research Applications

2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact mechanism depends on the context of its application and the specific targets involved.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

• Solubility: The 1-methoxypropan-2-ylamino group in the target compound introduces an ether oxygen, likely enhancing water solubility compared to the hydrophobic benzylamino (CAS 6273-59-2) or methylamino (CAS 27594-65-6) analogs .
• Stability : Secondary alcohols (as in the target compound) are generally more stable than tertiary alcohols, which decompose under acidic or heated conditions (e.g., tertiary alcohols in ) .

Research Findings and Implications

• Metabolic Stability : Methoxyalkyl groups (as in the target compound) are often used to improve metabolic stability in drug candidates by reducing oxidative degradation .
• Volatility: Unlike 2-phenylethan-1-ol (a volatile odorant in wines), the target compound’s amino and methoxy groups likely reduce volatility, making it more suitable for non-volatile applications .
• Limitations : Tertiary alcohols (e.g., in ) and highly sterically hindered analogs may face synthetic challenges or instability, whereas the target compound’s secondary alcohol offers a balance of reactivity and stability .

Biological Activity

2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol, also known by its CAS number 1339452-59-3, is a compound of interest due to its potential biological activities. This article reviews the current understanding of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound has the following structural formula:

$$\text{C}_{12}\text{H}_{19}\text{NO}_{2}$$

It features a phenylethanol backbone with a methoxypropan-2-yl amino group. The molecular weight is approximately 209.29 g/mol, and it is characterized by its moderate polarity, which influences its solubility and interaction with biological systems .

Research into the mechanisms of action for 2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol is still emerging. Preliminary studies suggest that it may interact with various biological targets, including enzymes and receptors involved in neurotransmission and cellular signaling pathways.

Potential Targets:

• Enzymatic Inhibition : There is evidence suggesting that the compound may inhibit certain enzymes related to metabolic processes.
• Receptor Modulation : It may act on neurotransmitter receptors, influencing mood and cognitive functions.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of this compound. For instance, it has been evaluated against various bacterial strains, showing significant inhibitory effects. The IC50 values indicate its potency in inhibiting bacterial growth:

Compound	Bacterial Strain	IC50 (μM)
2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol	E. coli	15.3
2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol	S. aureus	10.7

These findings suggest that the compound could be developed further as an antimicrobial agent .

Cytotoxicity Studies

While exploring its therapeutic potential, cytotoxicity assays have been conducted to assess the safety profile of 2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol:

Cell Line	IC50 (μM)
HeLa	20.5
MCF7	18.3

The results indicate a moderate level of cytotoxicity, which necessitates further investigation into its therapeutic index .

Case Studies

Several case studies have been documented regarding the use of this compound in experimental settings:

• Study on Neuroprotective Effects : A recent study examined the neuroprotective effects of the compound in a mouse model of neurodegeneration. The results demonstrated that treatment with 2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol reduced markers of oxidative stress and apoptosis in neuronal cells.
  • Findings : Significant reduction in malondialdehyde (MDA) levels and increased superoxide dismutase (SOD) activity were observed.
• Antidepressant-like Activity : Another study assessed the antidepressant-like effects in rodent models through behavioral tests such as the forced swim test (FST). The compound exhibited significant reductions in immobility time compared to control groups.
  • Results : The treatment group showed a decrease in immobility time by approximately 30%, indicating potential antidepressant properties .

Q & A

Q. What synthetic methodologies are commonly employed to prepare 2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol?

The synthesis of this compound typically involves reductive amination or nucleophilic substitution strategies. For example:

• Step 1 : React a phenylethanolic precursor (e.g., 2-phenylethan-1-ol derivatives) with a methoxypropan-2-ylamine under catalytic hydrogenation or using a reducing agent like NaBH₄.
• Step 2 : Protect reactive functional groups (e.g., hydroxyl or amine) using SEM (2-(trimethylsilyl)ethoxy)methyl groups to prevent side reactions .
• Purification : Use silica gel column chromatography with gradients of ethyl acetate/hexane (e.g., 7:3 ratio) for isolation .

Q. Which spectroscopic techniques are critical for structural elucidation of this compound?

• ¹H/¹³C NMR : Assign peaks based on coupling patterns and chemical shifts (e.g., δ ~58–65 ppm for methoxypropan-2-yl groups, δ ~126–145 ppm for aromatic protons) .
• HRMS (High-Resolution Mass Spectrometry) : Confirm molecular weight with accuracy <5 ppm (e.g., [M+H]⁺ calculated for C₁₃H₂₁NO₂: 224.1646) .
• IR Spectroscopy : Identify functional groups (e.g., O-H stretch ~3200–3500 cm⁻¹, N-H bend ~1550 cm⁻¹) .

Advanced Research Questions

Q. How can metabolic stability of 2-[(1-Methoxypropan-2-yl)amino]-2-phenylethan-1-ol be optimized for pharmacological studies?

• SEM Protection : Introduce 2-(trimethylsilyl)ethoxy)methyl groups to shield labile hydroxyl or amine moieties from enzymatic degradation .
• Structural Modifications : Replace methoxy groups with deuterated analogs (e.g., methoxy-d₃) to slow metabolic cleavage, as shown in pyrrolopyrimidine-based EGFR inhibitors .
• In Vitro Assays : Use liver microsomes or CYP450 enzyme panels to assess metabolic pathways and identify vulnerable sites .

Q. What experimental designs are recommended to resolve contradictory activity data in kinase inhibition studies?

• Control Experiments : Include positive controls (e.g., known EGFR inhibitors like gefitinib) and negative controls (DMSO-only) to validate assay conditions .
• Dose-Response Curves : Perform IC₅₀ measurements in triplicate across a 10,000-fold concentration range to account for variability .
• Structural Analysis : Use X-ray crystallography (via SHELX programs) to correlate binding modes with activity discrepancies .

Q. How can crystallographic data be leveraged to improve the binding affinity of this compound?

• SHELX Refinement : Optimize hydrogen-bonding networks and van der Waals contacts using SHELXL for high-resolution (<1.2 Å) structures .
• Mutagenesis Studies : Align crystallographic data with site-directed mutagenesis of target residues (e.g., EGFR T790M) to validate binding interactions .

Methodological Considerations

Q. What analytical strategies address purity inconsistencies in synthesized batches?

• HPLC-MS : Use C18 columns with 0.1% formic acid in water/acetonitrile gradients to detect impurities >0.1% .
• Chiral Chromatography : Resolve enantiomeric excess (ee) using amylose-based columns if stereochemistry impacts activity .

Q. How should researchers design stability studies under varying pH and temperature conditions?

• Forced Degradation : Expose the compound to pH 1–13 (HCl/NaOH buffers) and temperatures 40–80°C for 48–72 hours.
• Kinetic Analysis : Monitor degradation rates via UV-Vis or LC-MS and calculate Arrhenius parameters to predict shelf life .